Cas no 40263-67-0 (3,5,6-Trichloro-N,N-dimethylpyrazin-2-amine)

• Product name: 3,5,6-Trichloro-N,N-dimethylpyrazin-2-amine
• CAS No: 40263-67-0
• MF: C₆H₆Cl₃N₃
• MW: 226.490937709808
• CID: 1092196
• PubChem ID: 72942106

3,5,6-Trichloro-N,N-dimethylpyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3,5,6-Trichloro-N,N-dimethylpyrazin-2-amine
• 40263-67-0

• Inchi： InChI=1S/C6H6Cl3N3/c1-12(2)6-5(9)10-3(7)4(8)11-6/h1-2H3
• InChI Key： PEKJZMKQGZNNFW-UHFFFAOYSA-N
• SMILES： CN(C)C1=C(Cl)N=C(C(=N1)Cl)Cl

Computed Properties

• Exact Mass: 224.962730g/mol
• Monoisotopic Mass: 224.962730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29Ų

Additional information on 3,5,6-Trichloro-N,N-dimethylpyrazin-2-amine

3,5,6-Trichloro-N,N-Dimethylpyrazin-2-Amine (CAS No. 40263-67-0)

3,5,6-Trichloro-N,N-Dimethylpyrazin-2-Amine, commonly referred to by its CAS number 40263-67-0, is a synthetic organic compound with a unique structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of pyrazine derivatives, which are known for their versatile chemical properties and potential in diverse fields such as agriculture, pharmaceuticals, and materials science. The molecule's structure consists of a pyrazine ring (a six-membered ring with two nitrogen atoms) substituted with three chlorine atoms at positions 3, 5, and 6, and an N,N-dimethylamino group at position 2. This substitution pattern imparts specific electronic and steric properties that make the compound highly functional in different contexts.

Recent studies have highlighted the potential of 3,5,6-Trichloro-N,N-Dimethylpyrazin-2-Amine as a precursor for advanced materials. Researchers have explored its role in the synthesis of novel polymers and high-performance composites. For instance, a study published in Advanced Materials demonstrated that this compound can serve as a building block for creating lightweight yet durable polymer matrices suitable for aerospace applications. The compound's ability to form strong intermolecular bonds contributes to the enhanced mechanical properties of the resulting materials.

In the agricultural sector, 40263-67-0 has shown promise as a component in agrochemical formulations. Its unique chemical structure allows it to act as a stabilizer in pesticides and herbicides, improving their efficacy and shelf life. A recent investigation by the International Journal of Agricultural Chemistry revealed that incorporating this compound into agricultural chemicals significantly reduces degradation under environmental conditions, thereby enhancing their performance in field applications.

The synthesis of 3,5,6-Trichloro-N,N-Dimethylpyrazin-2-Amine involves a multi-step process that typically begins with the chlorination of pyrazine derivatives followed by nucleophilic substitution reactions. The exact methodology can vary depending on the desired purity and scale of production. However, modern techniques such as microwave-assisted synthesis have been employed to optimize reaction conditions, leading to higher yields and reduced production times. These advancements have made the compound more accessible for both research and industrial use.

Beyond its practical applications, this compound has also been studied for its biological activity. Preclinical studies suggest that it may possess anti-inflammatory properties due to its ability to inhibit certain enzymes involved in inflammatory pathways. While further research is needed to validate these findings, they open up possibilities for its use in drug development.

In terms of environmental impact, the stability of 40263-67-0 has been a subject of interest. Studies indicate that under standard environmental conditions, the compound exhibits low biodegradability but does not accumulate significantly in aquatic systems. This makes it a relatively safe option for use in formulations intended for outdoor applications.

The growing interest in green chemistry has also led researchers to explore sustainable methods for synthesizing this compound. For example, catalytic hydrogenation using renewable energy sources has been proposed as an eco-friendly alternative to traditional synthesis routes. Such approaches align with global efforts to reduce carbon footprints while maintaining high standards of chemical production.

In conclusion, 3,5,6-Trichloro-N,N-Dimethylpyrazin-2-Amine (CAS No. 40263-67-0) is a versatile compound with wide-ranging applications across multiple industries. Its unique chemical structure enables it to serve as a valuable building block in material science and agriculture while showing potential in therapeutic research. As advancements in synthetic methodologies continue to evolve, this compound is likely to find even more innovative uses in the future.